Cas no 941943-64-2 (N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 941943-64-2
• MF: C₂₀H₁₆ClN₃O₄S
• MW: 429.876742362976
• CID: 5753650
• PubChem ID: 18568157
• Update Time: 2025-06-08

N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetamide, 2-[(1,3-benzodioxol-5-ylcarbonyl)amino]-N-(3-chloro-2-methylphenyl)-
• N-(4-(2-((3-chloro-2-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide
• N-(4-{[(3-chloro-2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• AKOS024628295
• F2202-0882
• N-[4-[2-(3-chloro-2-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• 941943-64-2
• N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C20H16ClN3O4S/c1-11-14(21)3-2-4-15(11)23-18(25)8-13-9-29-20(22-13)24-19(26)12-5-6-16-17(7-12)28-10-27-16/h2-7,9H,8,10H2,1H3,(H,23,25)(H,22,24,26)
• InChI Key： BEXOFWDGIUVPKL-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=CC(Cl)=C2C)=O)N=C1NC(C1=CC=C2OCOC2=C1)=O

Computed Properties

• Exact Mass: 429.0550049g/mol
• Monoisotopic Mass: 429.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.512±0.06 g/cm3(Predicted)
• pka: 7.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide and Its Applications in Modern Chemical Biology

N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide, a compound with the CAS number 941943-64-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that exhibit promising biological activities. The compound's unique architecture, featuring a 1,3-thiazole core and a 2H-1,3-benzodioxole moiety, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The 1,3-thiazole ring is a well-documented scaffold in medicinal chemistry, known for its role in various bioactive molecules. Its stability and ability to interact with biological targets make it an ideal component for drug design. In this compound, the thiazole ring is further functionalized with a carbamoylmethyl group linked to a 3-chloro-2-methylphenyl moiety. This aromatic group introduces additional complexity and potential for selective interactions with biological receptors.

The benzodioxole moiety, another key structural feature, is renowned for its presence in numerous pharmacologically active compounds. It contributes to the molecule's overall bioactivity by influencing its solubility and binding affinity. The combination of these two heterocyclic systems in N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide creates a unique chemical entity with potential applications across multiple therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. The integration of machine learning algorithms has further enhanced our ability to identify promising candidates for drug development. N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide has been subjected to virtual screening processes to evaluate its potential interactions with various biological targets.

In vitro studies have begun to reveal the compound's pharmacological profile. Initial experiments suggest that it exhibits moderate affinity for certain protein targets, making it a candidate for further investigation. The presence of the 3-chloro-2-methylphenyl group appears to modulate its binding properties, enhancing its selectivity towards specific receptors. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy.

The synthesis of N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as flow chemistry and automated synthesis have been employed to optimize production efficiency.

The compound's structural features also make it an attractive candidate for derivatization studies. By modifying specific functional groups, researchers can explore new analogs with enhanced properties. For instance, replacing the carbamoylmethyl group with other substituents might alter its pharmacokinetic behavior or improve its metabolic stability. Such modifications are essential for developing drug candidates that meet stringent pharmaceutical standards.

The role of N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide extends beyond academic research. Its potential applications in drug discovery highlight the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound serves as a testament to the ongoing innovation in chemical biology and the relentless pursuit of novel therapeutic solutions.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide exemplifies this progress by integrating multiple structural motifs known to enhance bioactivity. Its development underscores the dynamic nature of modern pharmaceutical research and the continuous quest for safer and more effective treatments.

In conclusion, N-(4-{(3-chloro-2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide (CAS no: 941943–64–^–) represents a significant contribution to the field of chemical biology. Its complex structure and promising biological activities make it a valuable tool for researchers exploring new therapeutic avenues. As further studies are conducted and more data becomes available, this compound is poised to play an important role in the development of next-generation pharmaceuticals.